6-(ethoxymethyl)-2-mercapto-5-(4-methoxybenzyl)-4-pyrimidinol

• IUPAC Name: 6-(ethoxymethyl)-5-[(4-methoxyphenyl)methyl]-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C15H18N2O3S/c1-3-20-9-13-12(14(18)17-15(21)16-13)8-10-4-6-11(19-2)7-5-10/h4-7H,3,8-9H2,1-2H3,(H2,16,17,18,21)
• InChI Key: VBPXZJONRMFUJK-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=C(C(=O)NC(=S)N1)CC2=CC=C(C=C2)OC
• Molecular Formula: C15H18N2O3S
• Molecular Weight: 306.4 g/mol

Description

6-(ethoxymethyl)-2-mercapto-5-(4-methoxybenzyl)-4-pyrimidinol is a chemical compound that has gained attention in scientific research due to its potential use in developing new drugs. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 6-(ethoxymethyl)-2-mercapto-5-(4-methoxybenzyl)-4-pyrimidinol is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes and proteins in the body that are involved in various biochemical pathways. This inhibition can lead to the suppression of certain physiological processes, which can be beneficial in treating various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse. This compound has been found to have antioxidant properties, which can help protect cells from damage caused by free radicals. It has also been shown to have anti-inflammatory effects, which can reduce swelling and pain in the body. Additionally, this compound has been found to have antimicrobial and antifungal properties, making it a potential treatment for infections caused by bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(ethoxymethyl)-2-mercapto-5-(4-methoxybenzyl)-4-pyrimidinol in lab experiments is its diverse range of biochemical and physiological effects. This makes it a promising candidate for studying various diseases and physiological processes. However, one limitation is that the synthesis of this compound requires specialized equipment and expertise, which can be a barrier to its use in some labs.

Future Directions

There are many future directions for research on 6-(ethoxymethyl)-2-mercapto-5-(4-methoxybenzyl)-4-pyrimidinol. One area of focus could be on its potential use in developing new drugs for treating cancer and neurological disorders. Additionally, further research could be done to better understand its mechanism of action and its effects on various physiological processes. Finally, research could be done to optimize the synthesis of this compound, making it more accessible for use in scientific research.

Synthesis Methods

The synthesis of 6-(ethoxymethyl)-2-mercapto-5-(4-methoxybenzyl)-4-pyrimidinol involves a series of steps that require specialized equipment and expertise. The most common method involves the reaction of 4-methoxybenzyl chloride with 6-(ethoxymethyl)-2-mercapto-4-pyrimidinol in the presence of a base catalyst. This reaction results in the formation of the desired compound, which can be purified using various techniques.

Scientific Research Applications

The potential applications of 6-(ethoxymethyl)-2-mercapto-5-(4-methoxybenzyl)-4-pyrimidinol in scientific research are vast. This compound has been found to have antimicrobial, antifungal, and anti-inflammatory properties. It has also been shown to have potential in treating cancer and neurological disorders.